Cas no 83400-07-1 (2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?))
![2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?) structure](https://www.kuujia.com/scimg/cas/83400-07-1x500.png)
83400-07-1 structure
Product name:2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?)
CAS No:83400-07-1
MF:C27H16N8O13FS4Cl-4.2[K+].2[Na+]
MW:967.349340000001
CID:722362
PubChem ID:136075836
2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?) Chemical and Physical Properties
Names and Identifiers
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- 2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?)
- 4-amino-3-[[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]azo]-6-[(2,5-disulphophenyl)azo]-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt
- dipotassium,disodium,(6Z)-4-amino-3-[[4-[(5-chloro-2-fluoro-6-methylpyrimidin-4-yl)amino]phenyl]diazenyl]-6-[(2,5-disulfonatophenyl)hydrazinylidene]-5-oxonaphthalene-2,7-disulfonate
- 4-Amino-3-((4-((5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino)phenyl)azo)-6-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt
- 83400-07-1
- EINECS 280-422-1
-
- Inchi: InChI=1S/C27H20ClFN8O13S4.2K.2Na/c1-11-21(28)26(33-27(29)31-11)32-13-2-4-14(5-3-13)34-36-23-18(53(45,46)47)8-12-9-19(54(48,49)50)24(25(38)20(12)22(23)30)37-35-16-10-15(51(39,40)41)6-7-17(16)52(42,43)44;;;;/h2-10,38H,30H2,1H3,(H,31,32,33)(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50);;;;/q;4*+1/p-4
- InChI Key: SMERRMFRBDOMKI-UHFFFAOYSA-J
- SMILES: CC1=C(C(=NC(=N1)F)NC2=CC=C(C=C2)N=NC3=C(C=C4C=C(C(=C(C4=C3N)O)N=NC5=C(C=CC(=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])Cl.[Na+].[Na+].[K+].[K+]
Computed Properties
- Exact Mass: 965.8461747g/mol
- Monoisotopic Mass: 965.8461747g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 58
- Rotatable Bond Count: 6
- Complexity: 1780
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 396Ų
2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?) Related Literature
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Yong-Qing Huang,Huai-Ying Chen,Yang Wang,Yong-He Ren,Zong-Ge Li,Lu-Chao Li,Yan Wang RSC Adv., 2018,8, 21444-21450
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Jang-Yeon Hwang,Chong S. Yoon,Ilias Belharouak,Yang-Kook Sun J. Mater. Chem. A, 2016,4, 17952-17959
-
4. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
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